Cas no 1158204-13-7 ((Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride)

Butan-2-yl[(2,4-dichlorophenyl)methyl]amine hydrochloride is a synthetic amine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a butan-2-yl group and a 2,4-dichlorobenzyl moiety, contributing to its lipophilic properties and reactivity. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation. Its structural characteristics suggest utility as an intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system or antimicrobial pathways. The dichlorophenyl group may confer selective binding affinity, while the secondary amine functionality allows for further derivatization. This compound is suited for exploratory studies in medicinal chemistry and pesticide development.
(Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride structure
1158204-13-7 structure
Product Name:(Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride
CAS No:1158204-13-7
MF:C11H16Cl3N
MW:268.610440254211
MDL:MFCD07107520
CID:4681774
Update Time:2025-11-06

(Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride
    • Cl.CCC(C)NCC1=C(Cl)C=C(Cl)C=C1
    • N-(sec-Butyl)-N-(2,4-dichlorobenzyl)amine hydrochloride
    • MDL: MFCD07107520
    • Inchi: 1S/C11H15Cl2N.ClH/c1-3-8(2)14-7-9-4-5-10(12)6-11(9)13;/h4-6,8,14H,3,7H2,1-2H3;1H
    • InChI Key: PBRBJHHWELSKCV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CNC(C)CC)Cl.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Topological Polar Surface Area: 12

(Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride Pricemore >>

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Additional information on (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride

(Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride (CAS No. 1158204-13-7): An Overview of Its Chemical Properties and Potential Applications

(Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride (CAS No. 1158204-13-7) is a versatile compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a hydrochloride salt of an amine derivative. The molecular formula of this compound is C13H16Cl2N·HCl, and it has a molecular weight of approximately 287.18 g/mol. The compound's structure includes a butyl group, a dichlorophenyl group, and an amine functional group, all of which contribute to its distinct chemical properties and potential biological activities.

The synthesis of (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride typically involves the reaction of 2,4-dichlorobenzyl chloride with 2-butylamine in the presence of hydrochloric acid. This reaction is well-documented in the literature and can be carried out under controlled conditions to ensure high yields and purity. The resulting compound is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dichloromethane.

In terms of its physical properties, (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride has a melting point ranging from 165°C to 167°C. Its solubility in water is moderate, making it suitable for various applications in aqueous environments. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under normal storage conditions.

The biological activity of (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride has been the subject of numerous research studies. One of the key areas of interest is its potential as a modulator of neurotransmitter systems in the central nervous system (CNS). Recent studies have shown that this compound can interact with specific receptors involved in neurotransmission, such as serotonin and dopamine receptors. These interactions have been linked to potential therapeutic applications in the treatment of neurological disorders such as depression and anxiety.

In addition to its potential as a CNS modulator, (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride have also been studied in detail. Research has shown that the compound exhibits good oral bioavailability and can be effectively absorbed into the bloodstream following oral administration. The compound's metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of various metabolites that are subsequently excreted through urine and feces.

Clinical trials involving (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and potential side effects of this compound.

In conclusion, (Butan-2-yl)[(2,4-dichlorophenyl)methyl]amine hydrochloride (CAS No. 1158204-13-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to provide more insights into its mechanisms of action and potential clinical uses.

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